![molecular formula C14H11BrFN3O3S B2911592 N-(4-bromophenyl)-6-fluoro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-3-carboxamide 1,1-dioxide CAS No. 1219355-99-3](/img/structure/B2911592.png)
N-(4-bromophenyl)-6-fluoro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-3-carboxamide 1,1-dioxide
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Overview
Description
“N-(4-bromophenyl)-6-fluoro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-3-carboxamide 1,1-dioxide” is a chemical compound that belongs to the class of benzothiadiazine-1,1-dioxide compounds . It is a novel compound and there is limited information available about it.
Synthesis Analysis
The synthesis of similar benzothiadiazine-1,1-dioxide compounds has been reported in the literature . The reaction is typically completed under controlled conditions, and the progress of the reaction can be monitored by TLC. After the reaction is complete, the reaction mixture is cooled to room temperature, and the solid product is obtained by simple filtration. The solid residue is then recrystallized from EtOH .Scientific Research Applications
- Promising Results : Among these compounds, N-(4-bromophenyl)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide demonstrated the most effective antibacterial activity, especially against NDM-positive A. baumannii. Docking studies and molecular dynamics simulations validated its active site interactions and stability .
- Promising Potential : These compounds showed potential as antimicrobial agents against Gram-positive pathogens. In silico analysis supported their efficacy, making them promising candidates for further development .
- Anticancer Potential : These derivatives may combat antimicrobial and anticancer drug resistance by pathogens and cancer cells. Further investigations are warranted to explore their anticancer properties .
Antibacterial Activity
Antimicrobial Agents Development
Anticancer Research
Mechanism of Action
Target of Action
Similar compounds have been found to interact with multiple receptors, indicating a potential for broad-spectrum biological activities .
Mode of Action
It’s worth noting that similar compounds have been shown to exhibit antimicrobial and anticancer activities, suggesting that they may interact with their targets to inhibit essential biological processes .
Biochemical Pathways
Similar compounds have been shown to block the biosynthesis of certain bacterial lipids and/or by additional mechanisms against various bacterial species .
Result of Action
Similar compounds have shown promising antimicrobial activity and anticancer activity against certain cell lines .
properties
IUPAC Name |
N-(4-bromophenyl)-6-fluoro-1,1-dioxo-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11BrFN3O3S/c15-8-1-4-10(5-2-8)17-14(20)13-18-11-7-9(16)3-6-12(11)23(21,22)19-13/h1-7,13,18-19H,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVEYVVSOECOWAT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2NC3=C(C=CC(=C3)F)S(=O)(=O)N2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11BrFN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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